Ethyl 5-[(4-ethoxybenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 5-[(4-ethoxybenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate is a chemical compound with the molecular formula C17H17N3O4S . It has an average mass of 359.400 Da and a monoisotopic mass of 359.093964 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups including an ethoxybenzoyl group, an amino group, and a carboxylate group . The presence of these groups likely contributes to the compound’s reactivity and physical properties.Physical And Chemical Properties Analysis
The compound has a molecular formula of C17H17N3O4S, an average mass of 359.400 Da, and a monoisotopic mass of 359.093964 Da . Other physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally.Scientific Research Applications
Synthesis and Characterization
Researchers have developed efficient methods for synthesizing various derivatives of Ethyl 5-[(4-ethoxybenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate, focusing on novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives with potential anti-tumor activities (Nassar et al., 2015). Such derivatives have been explored for their molecular modeling and effects on various cancer cell lines, showcasing significant outcomes in mouse tumor model cancer cells, including Colon cancer (HCT-29) and Breast cancer (MCF-7) (Nassar et al., 2015).
Antimicrobial and Anticancer Activities
Several studies have evaluated the biological activities of these compounds, revealing moderate antimicrobial activity against Gram-positive bacteria for specific derivatives (Ghani Essam Abdel, 1991). Additionally, the cytotoxicity of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells has been screened, providing insights into their potential use in cancer treatment (Ashraf S. Hassan et al., 2014).
Novel Synthetic Pathways
Research has also focused on the development of novel synthetic pathways for creating diverse derivatives with improved biological activities. For instance, the synthesis and antibacterial activity evaluation of novel thieno[2,3-c]pyridazines using specific starting materials show how structural modifications can lead to compounds with evaluated antibacterial activities (A. S. Al-Kamali et al., 2014).
properties
IUPAC Name |
ethyl 5-[(4-ethoxybenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O5S/c1-3-31-17-12-10-15(11-13-17)21(28)25-22-19-18(14-33-22)20(24(30)32-4-2)26-27(23(19)29)16-8-6-5-7-9-16/h5-14H,3-4H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGRSZGPHTAOQOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C3C(=CS2)C(=NN(C3=O)C4=CC=CC=C4)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.